N-methyl-1-(3-methylbenzofuran-2-yl)methanamine

• IUPAC Name: N-methyl-1-(3-methyl-1-benzofuran-2-yl)methanamine
• InChI: InChI=1S/C11H13NO/c1-8-9-5-3-4-6-10(9)13-11(8)7-12-2/h3-6,12H,7H2,1-2H3
• InChI Key: HTMBBHCSPUIWLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)CNC
• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• CAS No.: 92367-50-5

Description

N-methyl-1-(3-methylbenzofuran-2-yl)methanamine, also known as this compound, is an organic compound that has a variety of uses in scientific research. It is a derivative of benzofuran and is used in a variety of laboratory experiments. This compound has been studied extensively for its chemical and biological properties, which are important for understanding its potential applications.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Some studies focus on synthesizing novel compounds structurally similar to N-methyl-1-(3-methylbenzofuran-2-yl)methanamine. For example, novel Schiff bases of 3-aminomethyl pyridine have been synthesized and characterized, indicating the potential for synthesizing diverse derivatives of similar compounds (Pandey & Srivastava, 2011).

• Chemical Structure Analysis : Research includes detailed analysis of chemical structures using techniques like NMR spectroscopy, FT-IR, and elemental analysis. This is crucial for understanding the molecular composition and potential applications of these compounds (Younas, Abdelilah, & Anouar, 2014).

Biological and Pharmaceutical Research

• Anticancer Properties : Some studies have examined the potential anticancer effects of compounds structurally similar to this compound. Iron(III) complexes containing phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine have been investigated for their photocytotoxic properties in cancer cells, suggesting potential applications in cancer treatment (Basu et al., 2014).

• Antimicrobial Evaluation : Schiff base metal complexes and their derivatives have been synthesized and evaluated for antimicrobial activity, which may inform future drug design and pharmaceutical applications (Desai et al., 2012).

Materials Science

• Corrosion Inhibition : Amino acid compounds related to this compound have been studied as corrosion inhibitors for metals, indicating potential use in materials science and engineering (Yadav, Sarkar, & Purkait, 2015).

Mechanism of Action

Target of Action

N-methyl-1-(3-methylbenzofuran-2-yl)methanamine is a useful reagent in the preparation of spiro-naphthyridinone piperidines as inhibitors of Staphylococcus aureus and Escherichia coli FabI . These are key enzymes involved in the fatty acid synthesis pathway of these bacteria, making them primary targets of this compound.

Mode of Action

Given its role as a precursor in the synthesis of inhibitors of staphylococcus aureus and escherichia coli fabi, it can be inferred that the compound may interact with these enzymes, leading to their inhibition and thus preventing the synthesis of fatty acids in these bacteria .

Biochemical Pathways

The compound affects the fatty acid synthesis pathway in Staphylococcus aureus and Escherichia coli . By inhibiting the FabI enzyme, it prevents the conversion of trans-2-enoyl-ACP to acyl-ACP, a critical step in the elongation cycle of fatty acid synthesis. This disruption can lead to downstream effects such as impaired cell membrane function and ultimately bacterial cell death .

Result of Action

The inhibition of the FabI enzyme in Staphylococcus aureus and Escherichia coli by compounds synthesized using this compound leads to the disruption of fatty acid synthesis. This can result in impaired cell membrane function and potentially lead to bacterial cell death .